Cas no 950272-74-9 (5-(3,4-dimethylphenyl)-2,3-dihydro-1,3-oxazole-2-thione)

• Product Name: 5-(3,4-dimethylphenyl)-2,3-dihydro-1,3-oxazole-2-thione
• CAS No: 950272-74-9
• MF: C₁₁H₁₁NOS
• MW: 205.276141405106
• CID: 5887752
• PubChem ID: 22425592
• Update Time: 2025-11-07

5-(3,4-dimethylphenyl)-2,3-dihydro-1,3-oxazole-2-thione Chemical and Physical Properties

Names and Identifiers

• CCG-127328
• 5-(3,4-Dimethyl-phenyl)-3H-oxazole-2-thione
• 5-(3,4-DIMETHYLPHENYL)-2,3-DIHYDRO-1,3-OXAZOLE-2-THIONE
• 950272-74-9
• 5-(3,4-dimethylphenyl)oxazole-2(3H)-thione
• AKOS001782428
• F6548-0394
• 5-(3,4-dimethylphenyl)-2,3-dihydro-1,3-oxazole-2-thione

• Inchi： 1S/C11H11NOS/c1-7-3-4-9(5-8(7)2)10-6-12-11(14)13-10/h3-6H,1-2H3,(H,12,14)
• InChI Key： NLSXSEOQYSNHFF-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C2C=CC(C)=C(C)C=2)O1

Computed Properties

• Exact Mass: 205.05613515g/mol
• Monoisotopic Mass: 205.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-(3,4-dimethylphenyl)-2,3-dihydro-1,3-oxazole-2-thione

5-(3,4-Dimethylphenyl)-2,3-Dihydro-1,3-oxazole-2-thione (CAS No. 950272-74-9): An Overview of Its Structure, Synthesis, and Applications

5-(3,4-Dimethylphenyl)-2,3-dihydro-1,3-oxazole-2-thione (CAS No. 950272-74-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their biological activities and diverse applications in drug discovery and development.

The molecular structure of 5-(3,4-dimethylphenyl)-2,3-dihydro-1,3-oxazole-2-thione is characterized by a five-membered heterocyclic ring containing an oxygen and a sulfur atom. The presence of the dimethylphenyl substituent on the oxazole ring imparts additional stability and enhances the compound's pharmacological profile. The dimethylphenyl group also contributes to the compound's lipophilicity, which is crucial for its ability to cross biological membranes and interact with target proteins.

In recent years, significant research has been conducted to explore the synthesis and biological activities of 5-(3,4-dimethylphenyl)-2,3-dihydro-1,3-oxazole-2-thione. One of the key methods for synthesizing this compound involves the reaction of 3,4-dimethylbenzaldehyde with thiourea in the presence of a suitable catalyst. This approach has been optimized to achieve high yields and purity levels, making it a viable route for large-scale production.

The biological activities of 5-(3,4-dimethylphenyl)-2,3-dihydro-1,3-oxazole-2-thione have been extensively studied in various preclinical models. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated antiproliferative effects on cancer cells by inducing apoptosis and inhibiting cell cycle progression.

One notable study published in the Journal of Medicinal Chemistry highlighted the potential of 5-(3,4-dimethylphenyl)-2,3-dihydro-1,3-oxazole-2-thione as a lead compound for the development of novel anti-cancer drugs. The researchers found that this compound selectively targets cancer cells while sparing normal cells, making it a promising candidate for further clinical evaluation.

Beyond its anti-inflammatory and antiproliferative activities, 5-(3,4-dimethylphenyl)-2,3-dihydro-1,3-oxazole-2-thione has also shown potential in neuroprotective applications. Studies have demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. This property makes it a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The structural versatility of 5-(3,4-dimethylphenyl)-2,3-dihydro-1,3-oxazole-2-thione allows for further modifications to enhance its pharmacological properties. For example, substituting different functional groups on the phenyl ring or modifying the oxazole ring can lead to compounds with improved potency and selectivity. These derivatives are currently being explored in various research laboratories to identify new therapeutic agents with enhanced efficacy and reduced side effects.

In conclusion, 5-(3,4-dimethylphenyl)-2,3-dihydro-1,3-oxazole-2-thione (CAS No. 950272-74-9) is a promising compound with a wide range of biological activities. Its unique structural features make it an attractive candidate for drug discovery and development in multiple therapeutic areas. Ongoing research continues to uncover new applications and optimize its properties for clinical use.